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Compound of Interest

Compound Name: Sequifenadine

Cat. No.: B1205128 Get Quote

Essential Safety and Handling Guide for
Sequifenadine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Sequifenadine. Adherence to these procedures is

vital for ensuring personal safety and maintaining a secure laboratory environment.

I. Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information for

Sequifenadine.

Parameter Value Reference

Molecular Formula C22H28BrN [1]

Molecular Weight 321.46 g/mol [1]

CAS Number 57734-69-7 [1]

Storage Temperature
-20°C (as powder) or -80°C (in

solvent)
[1]

Occupational Exposure Limits

(OELs)
No established OELs [1]
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II. Hazard Identification and Personal Protective
Equipment (PPE)
Hazard Summary:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Aquatic Toxicity (Acute and Chronic, Category 1): Very toxic to aquatic life with long-lasting

effects.[1]

Required Personal Protective Equipment (PPE): To mitigate the risks associated with handling

Sequifenadine, the following personal protective equipment is mandatory.

Eye Protection: Safety goggles with side-shields.

Hand Protection: Chemical-resistant protective gloves.

Body Protection: Impervious laboratory clothing or lab coat.

Respiratory Protection: A suitable respirator should be used to avoid inhalation of dust or

aerosols.[1]
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Caption: Required Personal Protective Equipment for Handling Sequifenadine.

III. Step-by-Step Operational Procedures
1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Wear appropriate PPE (gloves and safety goggles) when handling the incoming package.

Store the container in a tightly sealed state in a cool, well-ventilated area.[1]

For powdered Sequifenadine, maintain a storage temperature of -20°C. If in solvent, store

at -80°C.[1]

Keep the compound away from direct sunlight and sources of ignition.[1]
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The storage area should be clearly labeled with the compound's identity and associated

hazards.

2. Handling and Use:

All handling of Sequifenadine should be conducted in a designated area, such as a

chemical fume hood, to ensure adequate ventilation.[1]

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke in the designated handling area.[1]

After handling, wash hands and any exposed skin thoroughly.[1]

Ensure that an accessible safety shower and eyewash station are available.[1]

3. First Aid Measures:

If Swallowed: Call a POISON CENTER or doctor immediately if you feel unwell. Rinse the

mouth with water. Do NOT induce vomiting.[1]

Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses if

present. Separate eyelids to ensure thorough flushing and seek prompt medical attention.[1]

Skin Contact: Rinse the skin thoroughly with large amounts of water and remove

contaminated clothing and shoes. Call a physician.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support

and seek medical attention.[1]

IV. Disposal and Decontamination Plan
1. Waste Disposal:

Dispose of Sequifenadine and any contaminated materials in a designated, approved

hazardous waste container.[1]

The container must be clearly labeled as hazardous waste, indicating the contents.
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Avoid releasing Sequifenadine into the environment, including drains and water courses.[1]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

2. Decontamination Procedures:

Equipment and Surfaces: Decontaminate all surfaces and equipment that have come into

contact with Sequifenadine. This can be done by scrubbing with alcohol.[1] General

cleaning with soap and water may also be effective for routine decontamination.

Contaminated Materials: Any materials used for cleaning and decontamination (e.g., paper

towels, absorbent pads) should be disposed of as hazardous waste.

Spill Response: In the event of a spill, evacuate personnel to a safe area and ensure the

area is well-ventilated.[1] Use full personal protective equipment for cleanup.[1] Absorb liquid

spills with a non-combustible material like diatomite or universal binders.[1] For solid spills,

carefully sweep or wet the material to avoid creating dust before collecting it for disposal.
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Caption: Workflow for Responding to a Sequifenadine Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1205128?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC48869.html
https://www.benchchem.com/product/b1205128#personal-protective-equipment-for-handling-sequifenadine
https://www.benchchem.com/product/b1205128#personal-protective-equipment-for-handling-sequifenadine
https://www.benchchem.com/product/b1205128#personal-protective-equipment-for-handling-sequifenadine
https://www.benchchem.com/product/b1205128#personal-protective-equipment-for-handling-sequifenadine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1205128?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

